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Compound of Interest

4-Methylcyclohexanecarboxylic
Compound Name: o
aci

Cat. No. B089276

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An Examination of the Role of trans-4-Methylcyclohexanecarboxylic Acid in
Cosmetic Science and a Clarification of its Distinction from Tranexamic Acid

Introduction and Statement of Purpose

These application notes serve to elucidate the current understanding of trans-4-
Methylcyclohexanecarboxylic acid (CAS 13064-83-0) within the field of cosmetic science.
Initial inquiries into this compound often reveal ambiguity and a significant overlap in search
results with the well-established cosmetic ingredient, tranexamic acid (trans-4-
aminomethylcyclohexanecarboxylic acid). This document aims to:

e Present the available scientific and safety data for trans-4-Methylcyclohexanecarboxylic
acid.

» Highlight the notable absence of specific, publicly available data on its efficacy and
mechanism of action in cosmetic applications.

» Provide a clear and detailed distinction between trans-4-Methylcyclohexanecarboxylic
acid and tranexamic acid to prevent formulation errors and guide research efforts accurately.
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» Offer detailed application protocols and mechanistic insights for tranexamic acid as an
illustrative example of the type of data required for cosmetic ingredient validation.

trans-4-Methylcyclohexanecarboxylic Acid: Current
Status and Data

trans-4-Methylcyclohexanecarboxylic acid is a fine chemical recognized for its utility as an
organic building block and pharmaceutical intermediate.[1][2] While its application in the
cosmetic industry is often mentioned in general terms—suggesting a role in enhancing product
texture, stability, or overall performance—specific, peer-reviewed studies demonstrating its
efficacy as a skin-active ingredient are not readily available in the public domain.[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of trans-4-Methylcyclohexanecarboxylic
acid is provided in Table 1.

Property Value Reference(s)
CAS Number 13064-83-0 [1]I3]
Molecular Formula CsH1402 [4]

Molecular Weight 142.20 g/mol [3114]
Appearance White crystalline powder [1]

Melting Point 109-111 °C [3]

Solubility Sparingly soluble in water

4-Methylcyclohexane-1-
Synonyms ] ] ] [4]
carboxylic acid (trans-isomer)

Safety and Handling

Available safety data indicates that trans-4-Methylcyclohexanecarboxylic acid may cause
skin and eye irritation.[4] Standard laboratory personal protective equipment, including gloves
and eye protection, is recommended during handling.[3]
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Cosmetic Application Data: A Critical Gap

Despite its mention as a cosmetic ingredient, a thorough review of scientific literature and
patent databases reveals a significant lack of quantitative data on the use of trans-4-
Methylcyclohexanecarboxylic acid for specific skin benefits. There are no readily available
studies detailing its mechanism of action, optimal concentration range, or clinical efficacy for
common cosmetic concerns such as hyperpigmentation, inflammation, or skin barrier repair.

Distinguishing from Tranexamic Acid: A Crucial
Clarification

The structural similarity in the naming of trans-4-Methylcyclohexanecarboxylic acid and
tranexamic acid (trans-4-aminomethylcyclohexanecarboxylic acid) is a significant source of
confusion. However, the presence of an aminomethyl group in tranexamic acid confers distinct
biological activities that are well-documented in cosmetic science.

Logical Relationship: Chemical Structures
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trans-4-Methylcyclohexanecarboxylic acid

CsH1402 No aminomethyl group
Leads to different

Structural Difference biological activity

Tranexamic Acid

CsH1sNO2 Contains aminomethyl groua
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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